![molecular formula C14H17BrFNO3 B6646696 2-[[(5-Bromo-2-fluorobenzoyl)amino]methyl]-2-ethylbutanoic acid](/img/structure/B6646696.png)
2-[[(5-Bromo-2-fluorobenzoyl)amino]methyl]-2-ethylbutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[[(5-Bromo-2-fluorobenzoyl)amino]methyl]-2-ethylbutanoic acid is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. It is a derivative of the widely used non-steroidal anti-inflammatory drug (NSAID) ibuprofen, which is known for its analgesic and anti-inflammatory effects.
Scientific Research Applications
2-[[(5-Bromo-2-fluorobenzoyl)amino]methyl]-2-ethylbutanoic acid has been shown to have potential applications in scientific research due to its ability to selectively inhibit the cyclooxygenase-2 (COX-2) enzyme. COX-2 is an enzyme that is involved in the production of prostaglandins, which are important mediators of inflammation and pain. Inhibition of COX-2 has been shown to have therapeutic benefits in a variety of conditions such as arthritis, cancer, and Alzheimer's disease.
Mechanism of Action
The mechanism of action of 2-[[(5-Bromo-2-fluorobenzoyl)amino]methyl]-2-ethylbutanoic acid involves selective inhibition of the COX-2 enzyme. This inhibition leads to a reduction in the production of prostaglandins, which are important mediators of inflammation and pain. The selective inhibition of COX-2 is thought to be beneficial as it avoids the unwanted side effects associated with non-selective COX inhibitors such as ibuprofen.
Biochemical and Physiological Effects:
2-[[(5-Bromo-2-fluorobenzoyl)amino]methyl]-2-ethylbutanoic acid has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have neuroprotective effects in a mouse model of Alzheimer's disease. In addition, it has been shown to have anti-tumor effects in a mouse model of breast cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[[(5-Bromo-2-fluorobenzoyl)amino]methyl]-2-ethylbutanoic acid in lab experiments is its selectivity for the COX-2 enzyme. This allows for the study of the specific role of COX-2 in various biological processes. However, one limitation is the lack of information on the pharmacokinetics and pharmacodynamics of this compound, which may affect its use in in vivo studies.
Future Directions
There are several future directions for the study of 2-[[(5-Bromo-2-fluorobenzoyl)amino]methyl]-2-ethylbutanoic acid. One direction is the development of more potent and selective COX-2 inhibitors based on this compound. Another direction is the study of the pharmacokinetics and pharmacodynamics of this compound in order to better understand its potential therapeutic applications. Finally, the use of this compound in combination with other drugs or therapies may lead to synergistic effects and improved treatment outcomes in various conditions.
Synthesis Methods
The synthesis of 2-[[(5-Bromo-2-fluorobenzoyl)amino]methyl]-2-ethylbutanoic acid involves several steps. The starting material is ibuprofen, which is first converted to 2-(5-bromo-2-fluorobenzoyl)propionic acid via a Friedel-Crafts acylation reaction. This intermediate is then treated with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form the corresponding 2-(5-bromo-2-fluorobenzoyl)propionyl chloride. Finally, the propionyl chloride is reacted with 2-ethylbutyric acid in the presence of a base such as triethylamine to yield 2-[[(5-Bromo-2-fluorobenzoyl)amino]methyl]-2-ethylbutanoic acid.
properties
IUPAC Name |
2-[[(5-bromo-2-fluorobenzoyl)amino]methyl]-2-ethylbutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17BrFNO3/c1-3-14(4-2,13(19)20)8-17-12(18)10-7-9(15)5-6-11(10)16/h5-7H,3-4,8H2,1-2H3,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLILLAKXZHZXLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)(CNC(=O)C1=C(C=CC(=C1)Br)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17BrFNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[[(5-Bromo-2-fluorobenzoyl)amino]methyl]-2-ethylbutanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.